Cas no 2228130-16-1 (2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid)

• Product Name: 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid
• CAS No: 2228130-16-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6276649
• PubChem ID: 165624929
• Update Time: 2025-06-08

2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid
• 2-amino-2-[1-(3-methylpyridin-4-yl)cyclopropyl]acetic acid
• EN300-1776498
• 2228130-16-1

• Inchi： 1S/C11H14N2O2/c1-7-6-13-5-2-8(7)11(3-4-11)9(12)10(14)15/h2,5-6,9H,3-4,12H2,1H3,(H,14,15)
• InChI Key： JAJQPYPUJBVFMT-UHFFFAOYSA-N
• SMILES： OC(C(C1(C2C=CN=CC=2C)CC1)N)=O

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 76.2Ų

Additional information on 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid

Introduction to 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid (CAS No: 2228130-16-1)

2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid, identified by the Chemical Abstracts Service Number (CAS No) 2228130-16-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by a cyclopropylacetic acid core, which is known for its structural versatility and potential biological activity. The presence of an amino group and a substituted pyridine ring further enhances its pharmacological profile, making it a promising candidate for further research and development in medicinal chemistry.

The molecular structure of 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid consists of a cyclopropyl ring substituted at the 1-position with a pyridine moiety, which is further substituted at the 3-position with a methyl group. This unique arrangement contributes to the compound's ability to interact with biological targets in specific ways. The amino group at the 2-position provides a site for further functionalization, allowing for the synthesis of derivatives with tailored properties. Such structural features are often exploited in drug design to optimize binding affinity, solubility, and metabolic stability.

In recent years, there has been growing interest in compounds that incorporate cyclopropyl groups due to their ability to modulate enzyme activity and receptor binding. The cyclopropyl ring is known to introduce steric constraints that can enhance interactions with biological targets, making it a valuable scaffold in medicinal chemistry. Additionally, the pyridine ring is a common pharmacophore found in many bioactive molecules, including drugs used to treat various diseases such as cancer, infectious diseases, and neurological disorders.

One of the most compelling aspects of 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid is its potential as a precursor for the development of novel therapeutic agents. The combination of the cyclopropylacetic acid core and the substituted pyridine moiety suggests that this compound may exhibit properties such as inhibitory activity against specific enzymes or receptors. For instance, studies have shown that similar compounds have demonstrated efficacy in inhibiting kinases and other enzymes involved in signal transduction pathways, which are critical targets in oncology research.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid with greater accuracy. These tools allow for the virtual screening of large libraries of compounds to identify those with high potential for interaction with specific biological targets. By leveraging these technologies, scientists can accelerate the drug discovery process and identify promising candidates for further experimental validation.

The synthesis of 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid presents unique challenges due to its complex structure. However, modern synthetic methodologies have made significant progress in addressing these challenges. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework efficiently and with high enantioselectivity. These advancements have not only improved the accessibility of complex molecules like this one but also opened new avenues for exploring their pharmacological potential.

In addition to its therapeutic applications, 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid may also find utility in research settings as a tool compound. Tool compounds are used to study biological processes and mechanisms by interacting with specific targets or pathways. For example, this compound could be used to investigate the role of certain enzymes or receptors in disease pathways, providing valuable insights that could inform the development of new treatments.

The safety and pharmacokinetic profiles of 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid are crucial considerations in its development as a potential drug candidate. Preclinical studies are essential to assess its toxicity, solubility, metabolic stability, and other pharmacokinetic properties. These studies help determine whether the compound is suitable for further development into a clinical trial setting. Advances in preclinical testing methodologies have enabled more comprehensive evaluations of drug candidates, reducing risks associated with moving promising compounds into human trials.

The future prospects for 2-amino-2-1-(3-methylpyridin-4-yl)cyclopropylacetic acid are promising given its unique structural features and potential biological activity. As research continues in this area, it is likely that new derivatives will be synthesized and evaluated for their therapeutic efficacy. Collaborative efforts between academic researchers and industry scientists will be instrumental in translating these findings into tangible benefits for patients worldwide.

In conclusion, 2-amino - 2228130 -16 - 1 represents an exciting opportunity for innovation in pharmaceutical chemistry. Its structural complexity and potential biological activity make it a compelling candidate for further exploration. With continued research and development, 2228130 -16 - 1 has the potential to contribute significantly to our understanding of disease mechanisms and provide new avenues for therapeutic intervention.